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Compound of Interest

Compound Name: Selenocysteine

Cat. No.: B057510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of selenoprotein families,

offering insights into their distribution, function, and the experimental methodologies used for

their characterization. Selenoproteins, containing the 21st amino acid selenocysteine (Sec),

are crucial for various physiological processes, most notably in redox homeostasis.

Understanding their evolution and function across different model organisms is vital for

advancing research in areas ranging from antioxidant biology to drug development.

Data Presentation: A Cross-Species Look at
Selenoproteomes
The number and diversity of selenoprotein families vary significantly across different species,

reflecting a dynamic evolutionary history of gene gain and loss.[1][2] Mammals possess a

relatively large and conserved selenoproteome, while some invertebrates and microorganisms

have a more streamlined or entirely absent repertoire of these unique proteins. The following

table summarizes the selenoproteome size in key model organisms.
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Species
Common
Name

Number of
Selenoprotein
s

Key
Selenoprotein
Families
Present

Notes

Homo sapiens Human 25

Glutathione

Peroxidases

(GPx),

Thioredoxin

Reductases

(TrxR),

Iodothyronine

Deiodinases

(DIO),

Selenophosphat

e Synthetase 2

(SEPHS2),

Methionine-R-

sulfoxide

reductase B1

(MSRB1), and

various

"alphabet"

selenoproteins

(SELENOF, H, I,

K, M, N, O, P, S,

T, V, W).[1][2][3]

The human

selenoproteome

is well-

characterized

and highly

conserved

among

mammals.[2]

Mus musculus Mouse 24

Largely

orthologous to

the human

selenoproteome.

GPX6 in mice

contains a

cysteine instead

of a

selenocysteine.

[2]

Danio rerio Zebrafish Up to 38 Expanded

families of GPx

and other

selenoproteins

Possesses a

Selenoprotein P

(SelP) with up to

17
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due to gene

duplication

events.

selenocysteine

residues, the

highest number

observed in any

known protein.

Drosophila

melanogaster
Fruit Fly 3

Selenophosphat

e Synthetase 2

(dSPS2),

Selenoprotein H

(dSelH),

Selenoprotein K

(dSelK).[4]

Lacks key

mammalian

selenoproteins

like thioredoxin

reductases and

glutathione

peroxidases,

which have

cysteine-

containing

homologs.[4]

Caenorhabditis

elegans
Nematode 1

Thioredoxin

Reductase

(TRXR-1).[1]

The single

selenoprotein

highlights a

minimal

selenoproteome.

Other antioxidant

functions are

carried out by

cysteine-

containing

enzymes.

Saccharomyces

cerevisiae
Yeast 0 None

Has lost the

machinery for

selenocysteine

incorporation.

Escherichia coli Bacterium Variable (strain-

dependent)

Formate

Dehydrogenases

(FdhF, FdnG,

FdoG).

Possesses a

distinct

selenocysteine

incorporation
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machinery

compared to

eukaryotes. Not

all strains utilize

selenoproteins.

Mandatory Visualization
Selenoprotein Synthesis Pathway
The synthesis of selenoproteins involves a complex molecular machinery that recodes the UGA

stop codon to insert selenocysteine. This process requires a specific tRNA (tRNA[Ser]Sec),

several dedicated enzymes, and a cis-acting mRNA element known as the Selenocysteine
Insertion Sequence (SECIS).

Ser-tRNA[Ser]Sec PSTK
 ATP

P-Ser-tRNA[Ser]Sec

SEPSECS Sec-tRNA[Ser]Sec EEFSEC
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 ATP

Ribosome
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mRNA (with UGA codon and SECIS element)
 binds SECIS
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Caption: Eukaryotic selenoprotein synthesis pathway.

Thioredoxin Reductase Signaling Pathway
Thioredoxin reductases (TrxRs) are key selenoenzymes that maintain the reduced state of

thioredoxin (Trx), a central hub in cellular redox signaling. The Trx system regulates numerous

downstream processes, including DNA synthesis, apoptosis, and transcription factor activity.
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NADPH

Thioredoxin Reductase (TrxR-Sec)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057510#cross-species-comparison-of-selenoprotein-
families]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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